Cas no 172285-79-9 (9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)-)

9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- is a high-purity organic compound characterized by its extended π-conjugated system, derived from bianthracene and biphenyl moieties. This structure imparts notable electronic and photophysical properties, making it suitable for applications in organic semiconductors, OLEDs, and optoelectronic devices. The rigid, planar framework enhances charge transport efficiency, while the biphenyl substituents improve solubility and processability in organic solvents. Its stability under thermal and oxidative conditions further supports its utility in advanced material research. The compound's well-defined synthesis and purity ensure consistent performance in experimental and industrial settings, catering to demands in functional material development.

9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- structure

172285-79-9 structure

Product Name:9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)-

CAS No:172285-79-9

MF:C₅₂H₃₄

MW:658.826373577118

CID:98123

PubChem ID:22979477

Update Time:2025-05-27

9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

- 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)-
- 10,10'-bis([1,1'-biphenyl]-4-yl)-9,97-bianthracene
- 9-(4-phenylphenyl)-10-[10-(4-phenylphenyl)anthracen-9-yl]anthracene
- 10,10'-Bis([1,1'-biphenyl]-4-yl)-9,9'-bianthracene
- 10,10'-DI(BIPHENYL-4-YL)-9,9'-BIANTHRACENE
- 9-(4-phenylphenyl)-10-[10-(4-phenylphenyl)-9-anthracenyl]anthracene
- ETC-R8007
- 9,9'-Bianthracene, 1
- 10,10'-di([1,1'-biphenyl]-4-yl)-9,9'-bianthracene
- BANE , 10,10'-Bis([1,1'-biphenyl]-4-yl)-9,9'-bianthracene
- BANE
- 9,9'-Bianthracene, 10,10'-bis([1,1'-biphenyl]-4-yl)-
- FT-0706702
- CS-0435314
- 9-(4-phenylphenyl)-10-[10-(4-phenylphenyl)-9-anthryl]anthracene
- AKOS015901791
- A811393
- 172285-79-9
- DTXSID50629301
- 10,10'-BIS({[1,1'-BIPHENYL]-4-YL})-9,9'-BIANTHRACENE
- DB-014772
- HS-8152
- Inchi： 1S/C52H34/c1-3-15-35(16-4-1)37-27-31-39(32-28-37)49-41-19-7-11-23-45(41)51(46-24-12-8-20-42(46)49)52-47-25-13-9-21-43(47)50(44-22-10-14-26-48(44)52)40-33-29-38(30-34-40)36-17-5-2-6-18-36/h1-34H
- InChI Key： KIQHGZHPNCGQJY-UHFFFAOYSA-N
- SMILES： C1(=C2C=CC=CC2=C(C2C=CC(C3C=CC=CC=3)=CC=2)C2=CC=CC=C12)C1=C2C=CC=CC2=C(C2C=CC(C3C=CC=CC=3)=CC=2)C2=CC=CC=C12

Computed Properties

Exact Mass: 658.26600
Monoisotopic Mass: 658.266
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 52
Rotatable Bond Count: 5
Complexity: 973
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2
XLogP3: 15.1

Experimental Properties

Density: 1.192
Refractive Index: 1.73
PSA: 0.00000
LogP: 14.63440

9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A229000408-1g	10,10'-Di(Biphenyl-4-yl)-9,9'-bianthracene	172285-79-9	98%	1g	602.16 USD	2021-06-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1505984-1g	10,10'-Di([1,1'-biphenyl]-4-yl)-9,9'-bianthracene	172285-79-9	95+%	1g	￥6036	2023-04-15
A2B Chem LLC	AE99839-500mg	9,9'-Bianthracene, 10,10'-bis([1,1'-biphenyl]-4-yl)-	172285-79-9	Sublimed >99%Unsublimed >98%	500mg	$724.00	2024-01-03
A2B Chem LLC	AE99839-1g	9,9'-Bianthracene, 10,10'-bis([1,1'-biphenyl]-4-yl)-	172285-79-9	Sublimed,>99%(HPLC)	1g	$1779.00	2024-04-20
A2B Chem LLC	AE99839-2g	9,9'-Bianthracene, 10,10'-bis([1,1'-biphenyl]-4-yl)-	172285-79-9	Sublimed >99%Unsublimed >98%	2g	$1373.00	2024-01-03
A2B Chem LLC	AE99839-5g	9,9'-Bianthracene, 10,10'-bis([1,1'-biphenyl]-4-yl)-	172285-79-9	Sublimed >99%Unsublimed >98%	5g	$2840.00	2024-01-03
A2B Chem LLC	AE99839-10g	9,9'-Bianthracene, 10,10'-bis([1,1'-biphenyl]-4-yl)-	172285-79-9	Sublimed >99%Unsublimed >98%	10g	$5097.00	2024-01-03
Ambeed	A383095-1g	10,10'-Di([1,1'-biphenyl]-4-yl)-9,9'-bianthracene	172285-79-9	95+%	1g	$591.0	2025-02-27
Key Organics Ltd	HS-8152-0.5g	10,10′-bis({[1,1′-biphenyl]-4-yl})-9,9′-bianthracene	172285-79-9	>95%	0.5g	£1577.00	2025-02-24

9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

Additional information on 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)-

Recent Advances in the Study of 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- (CAS: 172285-79-9)

The compound 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- (CAS: 172285-79-9) has garnered significant attention in recent years due to its unique chemical properties and potential applications in the fields of organic electronics, photovoltaics, and biomedical research. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and emerging applications.

Recent studies have highlighted the compound's exceptional photophysical properties, including high fluorescence quantum yield and excellent charge transport capabilities. These characteristics make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have also explored its potential as a photosensitizer in photodynamic therapy (PDT), leveraging its ability to generate reactive oxygen species (ROS) upon light irradiation.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)-. A recent publication in the Journal of Organic Chemistry detailed a palladium-catalyzed cross-coupling approach that significantly reduces the formation of byproducts, thereby enhancing the scalability of the synthesis process. This advancement is particularly relevant for industrial applications where large-scale production is required.

Characterization techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to elucidate the molecular structure and confirm the purity of the compound. These studies have provided valuable insights into the compound's stability and reactivity, which are critical for its application in various fields.

One of the most exciting developments is the exploration of 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- in biomedical applications. Preliminary in vitro studies have demonstrated its efficacy in targeting cancer cells when used in conjunction with PDT. The compound's ability to selectively accumulate in tumor tissues and its low toxicity in normal cells make it a promising therapeutic agent. Further in vivo studies are underway to validate these findings and assess its potential for clinical use.

In conclusion, 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- (CAS: 172285-79-9) represents a versatile compound with wide-ranging applications in both materials science and biomedicine. Ongoing research continues to uncover new possibilities for this molecule, and its development is expected to have a significant impact on multiple industries. Future studies should focus on optimizing its synthesis, expanding its applications, and addressing any potential challenges related to its use.